Cas no 104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester structure](https://www.kuujia.com/scimg/cas/104961-49-1x300.png)
104961-49-1 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
CAS No:104961-49-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.450044393539
CID:1148327
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
-
- InChIKey: OCPJHUVDEUNYDD-UHFFFAOYSA-N
- Inchi: 1S/C20H21NO4S/c1-13(2)26(23)19-16-12-15(24-3)10-11-17(16)21(18(19)20(22)25-4)14-8-6-5-7-9-14/h5-13H,1-4H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 371.11923
Experimental Properties
- PSA: 57.53
- Boiling Point: 512.1±42.0 °C(Predicted)
- Melting Point: 103-104 °C
- Density: 1.25±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Related Literature
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Sk. Asif Ikbal,Sanfaori Brahma,Sankar Prasad Rath Chem. Commun., 2014,50, 14037-14040
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Meryn L. Bowen,Adrienne M. Roos,Ripen Misri,Urs Häfeli,Michael J. Adam,Chris Orvig Dalton Trans., 2009, 9228-9236
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Seigo Araki,Masayoshi Nakano,Fumiko Sunaga,Mitsuru Hattori,Masahiro Nakano,Takeharu Nagai Analyst, 2020,145, 667-674
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Sang-Hyun Pyo,Ji Hoon Park,Vanessa Srebny,Rajni Hatti-Kaul Green Chem., 2020,22, 4450-4455
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Talla Venkata Rama Mohan,Palla Sridhar RSC Adv., 2023,13, 973-989
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Liping Tong,Wei Qi,Mengfan Wang,Renliang Huang,Rongxin Su,Zhimin He Chem. Commun., 2014,50, 7776-7779
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Yu Zheng,Yuxin Zhao,Mengting Bai,Huang Gu,Xiaofang Li J. Mater. Chem. B, 2022,10, 5666-5695
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8. Front cover
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Jiasong Zhong,Wei Xu,Qingli Chen,Shuo Yuan,Zhengguo Ji,Daqin Chen Dalton Trans., 2017,46, 9959-9968
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Qi Zhao,Baiqi Shao,Wei Lü,Xiangting Dong,Hongpeng You RSC Adv., 2014,4, 35750-35756
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